Cas no 128119-37-9 (Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI))
128119-37-9 structure
Product Name:Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
CAS No:128119-37-9
MF:C12H15N3O4
MW:265.265202760696
CID:219036
PubChem ID:451965
Update Time:2025-04-19
Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)
- 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]acetonitrile
- 2-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]acetonitrile
- DTXSID70155814
- 128119-37-9
- 3'-Cyanomethyl-3'-deoxythymidine
- 3'-CH2CN-ddT
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- Inchi: 1S/C12H15N3O4/c1-7-5-15(12(18)14-11(7)17)10-4-8(2-3-13)9(6-16)19-10/h5,8-10,16H,2,4,6H2,1H3,(H,14,17,18)/t8-,9+,10+/m0/s1
- InChI Key: LFZKLZXNGCWJFS-IVZWLZJFSA-N
- SMILES: O1[C@H](C[C@H](CC#N)[C@H]1CO)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 265.10635
- Monoisotopic Mass: 265.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.321
- Refractive Index: 1.545
- PSA: 102.66
Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI) Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
128119-37-9 (Thymidine,3'-(cyanomethyl)-3'-deoxy- (9CI)) Related Products
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